Cas no 1262000-66-7 (5-(3-Chloro-4-hydroxyphenyl)thiophene-2-carbaldehyde)

• Product Name: 5-(3-Chloro-4-hydroxyphenyl)thiophene-2-carbaldehyde
• CAS No: 1262000-66-7
• MF: C₁₁H₇ClO₂S
• MW: 238.690080881119
• MDL: MFCD18315521
• CID: 2768562
• PubChem ID: 53221260
• Update Time: 2025-06-08

5-(3-Chloro-4-hydroxyphenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• DTXSID90685921
• 1262000-66-7
• 4-(5-Formylthiophen-2-yl)-2-chlorophenol, 95%
• MFCD18315521
• 4-(5-FORMYLTHIOPHEN-2-YL)-2-CHLOROPHENOL
• 5-(3-Chloro-4-hydroxyphenyl)thiophene-2-carbaldehyde

• MDL： MFCD18315521
• Inchi： 1S/C11H7ClO2S/c12-9-5-7(1-3-10(9)14)11-4-2-8(6-13)15-11/h1-6,14H
• InChI Key： PHNYZCCYLSKRIB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC=C(C=O)S1)O

Computed Properties

• Exact Mass: 237.9855283Da
• Monoisotopic Mass: 237.9855283Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 5-(3-Chloro-4-hydroxyphenyl)thiophene-2-carbaldehyde

5-(3-Chloro-4-hydroxyphenyl)thiophene-2-carbaldehyde: A Comprehensive Overview

5-(3-Chloro-4-hydroxyphenyl)thiophene-2-carbaldehyde (CAS No. 1262000-66-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique thiophene and hydroxyphenyl moieties, exhibits a range of biological activities and potential applications in drug discovery and development.

The molecular structure of 5-(3-Chloro-4-hydroxyphenyl)thiophene-2-carbaldehyde consists of a thiophene ring substituted with a 3-chloro-4-hydroxyphenyl group and a formyl group at the 2-position. The presence of these functional groups imparts distinct chemical properties, making it an attractive candidate for various research and industrial applications.

Recent studies have highlighted the potential of 5-(3-Chloro-4-hydroxyphenyl)thiophene-2-carbaldehyde in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities. These properties are attributed to the presence of the hydroxyphenyl group, which can interact with various biological targets involved in inflammatory pathways.

In addition to its biological activities, 5-(3-Chloro-4-hydroxyphenyl)thiophene-2-carbaldehyde has shown promise in the field of materials science. Its thiophene moiety makes it a suitable candidate for the synthesis of conductive polymers and organic semiconductors. These materials have potential applications in electronic devices, such as organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of 5-(3-Chloro-4-hydroxyphenyl)thiophene-2-carbaldehyde typically involves multi-step reactions, including the formation of the thiophene ring and subsequent functionalization with the 3-chloro-4-hydroxyphenyl group. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. For example, a recent study published in Tetrahedron Letters described an efficient one-pot synthesis method that significantly reduces reaction time and improves overall yield.

The biological evaluation of 5-(3-Chloro-4-hydroxyphenyl)thiophene-2-carbaldehyde has revealed its potential as a lead compound for drug discovery. In vitro studies have shown that this compound can effectively inhibit the activity of key enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it may have therapeutic potential for treating conditions such as arthritis and other inflammatory disorders.

Furthermore, preclinical studies have explored the pharmacokinetic properties of 5-(3-Chloro-4-hydroxyphenyl)thiophene-2-carbaldehyde. Results indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a drug candidate. Ongoing research is focused on optimizing these properties to enhance its therapeutic efficacy and safety.

In conclusion, 5-(3-Chloro-4-hydroxyphenyl)thiophene-2-carbaldehyde (CAS No. 1262000-66-7) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure confers a range of biological activities and material properties that make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and applications, this compound is poised to play an important role in advancing various scientific fields.